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Compound of Interest

4'-Methylbiphenyl-4-sulfonyl!
Compound Name:

chloride
CAS No.: 101366-51-2
Cat. No.: B1586437

Get Quote

\ J

CAS: 101366-51-2 | Formula: C13H11ClO2S | MW: 266.74 g/mol [1]

Executive Summary

4'-Methylbiphenyl-4-sulfonyl chloride is a critical electrophilic intermediate used primarily in
the synthesis of sulfonamide-based pharmacophores.[1][2] Its biphenyl core imparts significant
lipophilicity, influencing its solubility profile and interaction with biological targets.[1]

The Core Challenge: The successful utilization of this reagent hinges on managing the
Solubility-Hydrolysis Paradox.[1] While the compound requires polar organic solvents for
effective dissolution, these same solvents often carry trace moisture that accelerates hydrolytic
degradation to the sulfonic acid (CAS 10397-52-1 derivative), effectively quenching the reagent
before it can couple with the amine nucleophile.[1]

This guide provides the solubility data and "self-validating” protocols necessary to mitigate this
risk.
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Physicochemical Profile

Before addressing solubility, the fundamental solid-state properties must be established to
verify reagent quality.[1]

Property Value | Description Source Validation

White to off-white crystalline

Appearance ) Visual Inspection
solid

Melting Point 105-110°C Sigma-Aldrich [1]

Molecular Weight 266.74 g/mol Calculated

Low.[1] Decomposes to
Hydrolytic Stability sulfonic acid + HCI in presence  Chemical Class Behavior

of moisture.[1]

< +25°C, Desiccated, Inert
Storage ] Standard Protocol
Atmosphere (Argon/Nitrogen)

Solubility Data & Solvent Compatibility

Note: Specific quantitative solubility limits (mg/mL) for CAS 101366-51-2 are not standardized
in public literature.[1] The data below represents empirically derived classifications based on
homologous sulfonyl chlorides (e.g., p-Toluenesulfonyl chloride) and standard process
chemistry experience.

Qualitative Solubility Matrix
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Solvent Class

Specific Solvent

Solubility Rating

Application
Context

Chlorinated

Dichloromethane
(DCM)

High (>100 mg/mL)

Preferred. Excellent
solubilization; easy

removal.[1]

Chlorinated

Chloroform (CHCIs)

High (>100 mg/mL)

Alternative to DCM;
useful for NMR

analysis.

Ethers

THF (Anhydrous)

Good (50-100 mg/mL)

Good for polar
substrates.[1] Must be

peroxide/water-free.

Ethers

2-MeTHF

Good

Green alternative to
THF; lower water

miscibility.[1]

Aromatics

Toluene

Moderate (20-50
mg/mL)

Ideal for reactions
requiring elevated

temperatures.[1]

Aliphatics

Hexane / Heptane

Low / Insoluble

Antisolvent. Used to
precipitate the product

during purification.[1]

Protic

Water / Alcohols

Incompatible

Do Not Use. Causes
rapid solvolysis
(degradation).[1]

The Hydrolysis Vector

The diagram below illustrates the kinetic competition that occurs when dissolving this

compound. In "wet" organic solvents, the rate of hydrolysis (

) can compete with the rate of dissolution, generating HCI and reducing yield.[1]
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Critical Control Point: Solvent Dryness
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Figure 1: Kinetic competition between productive sulfonylation and destructive hydrolysis.[3]
Experimental Protocols

Protocol A: Rapid Solubility Assessment (Gravimetric)

Use this protocol to determine the precise solubility limit for your specific batch of solvent.[1]

Preparation: Dry a 20 mL scintillation vial and weigh it (
).
o Saturation: Add 2.0 mL of the target solvent (e.g., DCM) to the vial.[1]

» Addition: Add 4'-Methylbiphenyl-4-sulfonyl chloride in 50 mg increments, vortexing for 30
seconds after each addition.

» Endpoint: Stop when solid persists (turbidity) despite 2 minutes of vortexing.

o Filtration: Filter the supernatant through a 0.45 um PTFE syringe filter into a pre-weighed vial
(

)-

o Evaporation: Evaporate the solvent under a stream of nitrogen (do not use heat >40°C).[1]
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e Calculation: Weigh the residue (
).[1]

Protocol B: Reaction Solvent Selection

Selecting the right solvent system based on the amine partner.[1]

Select Amine Partner

Is Amine Water Soluble?

Yes (e.g., Amino Acids) No (Lipophilic Amines)
Biphasic System Anhydrous System
DCM / Water DCM or THF
Base: Na2CO3 or NaOH Base: Pyridine or TEA

| ________ =
| Use PTC(TBAB)to |
| transfer Sulfonyl Chloride :

Maintain Inert Atm (N2) |
to prevent hydrolysis :

Click to download full resolution via product page

Figure 2: Decision tree for solvent system selection based on amine solubility.

Handling & Purification Guidelines
Handling
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» Moisture Sensitivity: Always handle in a fume hood.[1] If the solid appears "clumpy" or smells
strongly of HCI (acrid odor), it has partially hydrolyzed.[1]

e Re-crystallization: If purity drops below 95%, recrystallize from a mixture of Toluene/Hexane
(1:3).[1] Dissolve in minimum hot toluene, then slowly add hexane while cooling.[1]

Quenching

Upon reaction completion, unreacted sulfonyl chloride must be quenched to prevent
downstream toxicity.[1]

o Protocol: Add 1.0 equivalent (relative to sulfonyl chloride) of N,N-dimethylethylenediamine or
simply stir with aqueous NaHCOs for 30 minutes. The latter converts the chloride to the
water-soluble sulfonate salt, which is easily removed during the aqueous workup.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Methylbiphenyl-4-sulfonyl Chloride]. BenchChem, [2026]. [Online PDF]. Available at:
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4-methylbiphenyl-4-sulfonyl-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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